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An objective comparison of the thermal stability and degradation profiles of pure aspirin versus

an aspirin-nicotinamide cocrystal, supported by experimental data from Thermogravimetric

Analysis (TGA) and Differential Scanning Calorimetry (DSC).

In the realm of pharmaceutical development, understanding the physicochemical properties of

active pharmaceutical ingredients (APIs) is paramount. Thermal analysis techniques, such as

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC), provide critical

insights into the stability, melting behavior, and decomposition of pharmaceutical solids. This

guide offers a comparative thermal analysis of pure aspirin (acetylsalicylic acid) and an aspirin-

nicotinamide cocrystal.

While the initial focus of this guide was a comparison with an aspirin-glycine-calcium complex,

a literature review revealed a lack of available data for the thermal analysis of such a specific

complex. Therefore, this guide utilizes the well-characterized aspirin-nicotinamide cocrystal as

a representative example to illustrate the significant impact of cocrystallization on the thermal

properties of aspirin. This comparison remains highly relevant for researchers, scientists, and

drug development professionals interested in the solid-state characterization of multi-

component pharmaceutical systems.

Quantitative Data Summary
The following table summarizes the key thermal events observed for pure aspirin and the

aspirin-nicotinamide cocrystal from DSC and TGA analyses. It is important to note that the data
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presented is a synthesis of findings from multiple studies, and direct comparison should be

made with caution due to potential variations in experimental conditions.

Thermal Event Aspirin
Aspirin-Nicotinamide
Cocrystal

Melting Point (DSC)
~139-144 °C (sharp

endotherm)[1][2][3]

105 °C and 243 °C (two

distinct endotherms)[4]

Decomposition Onset (TGA) ~150-160 °C[5][6]
Data not available in a directly

comparable format

Maximum Decomposition Rate

(DTG)
~181 °C[5]

Data not available in a directly

comparable format

Degradation Profile (TGA) Two-step degradation[5][6][7]
Data not available in a directly

comparable format

Experimental Protocols
The following are generalized experimental protocols for the TGA and DSC analysis of aspirin

and its cocrystals, based on common methodologies reported in the literature.

Differential Scanning Calorimetry (DSC)

A sample of 2-5 mg of the substance (pure aspirin or aspirin-nicotinamide cocrystal) is

accurately weighed and hermetically sealed in an aluminum pan. The analysis is typically

performed using a differential scanning calorimeter. The sample is heated at a constant rate,

commonly 10 °C/min, over a temperature range of approximately 25 °C to 300 °C.[5] An inert

atmosphere is maintained by purging with nitrogen gas at a flow rate of 20-50 mL/min. An

empty sealed aluminum pan is used as a reference. The instrument measures the difference in

heat flow between the sample and the reference as a function of temperature.

Thermogravimetric Analysis (TGA)

A sample of 5-10 mg of the substance is placed in an alumina or platinum crucible. The

analysis is carried out using a thermogravimetric analyzer. The sample is heated at a controlled

rate, typically 10 °C/min, over a temperature range from ambient temperature to approximately
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600 °C.[5] The analysis is conducted under a dynamic inert atmosphere, such as nitrogen, with

a typical flow rate of 50-100 mL/min. The instrument continuously measures the mass of the

sample as a function of temperature, and the resulting data is plotted as a TGA curve (mass vs.

temperature). The derivative of the TGA curve (DTG) can also be plotted to identify the

temperatures of the maximum rates of mass loss.

Experimental Workflow
The following diagram illustrates the general workflow for the comparative thermal analysis of

an API and its cocrystal.
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Caption: Experimental workflow for comparative TGA/DSC analysis.
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The thermal behavior of the aspirin-nicotinamide cocrystal is markedly different from that of

pure aspirin. Pure aspirin exhibits a single, sharp melting endotherm around 139-144 °C, which

is immediately followed by decomposition.[1][2][3] This indicates that for aspirin, the melting

and decomposition processes are closely coupled.

In contrast, the DSC thermogram of the aspirin-nicotinamide cocrystal shows two distinct

endothermic peaks at 105 °C and 243 °C.[4] The first peak at a lower temperature than the

melting point of pure aspirin suggests the formation of a new crystalline phase with a different,

and in this case lower, melting point. The second, higher temperature endotherm could be

attributed to the melting or decomposition of the other component or a subsequent thermal

event of the cocrystal. This significant alteration in the melting behavior is a strong indicator of

the formation of a new solid-state structure, which is a key characteristic of a cocrystal.

The changes in the thermal profile have significant implications for drug development. The

altered melting point and potentially different degradation pathway of the cocrystal can

influence its stability during manufacturing processes such as milling and tableting, as well as

its shelf-life. The formation of a cocrystal can, in some cases, lead to a more thermally stable

form of the API, which is a desirable attribute. Conversely, a lower melting point might be

advantageous for certain formulation strategies, such as hot-melt extrusion.

In conclusion, the TGA/DSC analysis clearly demonstrates that the formation of a cocrystal with

nicotinamide significantly modifies the thermal properties of aspirin. This underscores the

importance of comprehensive solid-state characterization when developing new solid forms of

active pharmaceutical ingredients.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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